Cas no 67130-10-3 (1H-Benzotriazole, 4,6-dichloro-)

• Product Name: 1H-Benzotriazole, 4,6-dichloro-
• CAS No: 67130-10-3
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• CID: 4127498
• PubChem ID: 22169343
• Update Time: 2025-04-24

1H-Benzotriazole, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 4,6-dichloro-
• 4,6-dichloro-1H-benzotriazole
• Q27451014
• 3uxd
• DB-381769
• 5,7-dichloro-1H-benzo[d][1,2,3]triazole
• 5,7-Dichloro-1h-Benzotriazole
• 0CU
• AKOS025136057
• 1H-1,2,3-benzotriazole, 4,6-dichloro-
• 3uz5
• SCHEMBL204122
• 67130-10-3
• 5,7-dichloro-1H-1,2,3-benzotriazole

• Inchi： 1S/C6H3Cl2N3/c7-3-1-4(8)6-5(2-3)9-11-10-6/h1-2H,(H,9,10,11)
• InChI Key： JIEIAVACOCLACU-UHFFFAOYSA-N
• SMILES： N1C2=C(Cl)C=C(Cl)C=C2N=N1

Computed Properties

• Exact Mass: 186.9704025Da
• Monoisotopic Mass: 186.9704025Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų